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Wiurzburg, Germany - The Phase Il clinical trial for Ronopterin (NOSTRA Ill) in patients with
moderate to severe traumatic brain injury (TBI) did not meet its pre-specified primary endpoint,
leading to questions within the research and drug development community. This technical
support center provides a detailed analysis of the trial's outcomes, methodologies, and the
scientific rationale behind the observations, offering troubleshooting guidance and frequently
asked questions for researchers in the field.

Troubleshooting Guides

For researchers encountering unexpected results in similar TBI trials, a close examination of
the patient population and time to treatment initiation is critical. The NOSTRA lll trial data
reveals a significant disparity in outcomes based on the timing of Ronopterin administration.

Data Presentation: Key Quantitative Outcomes of the
NOSTRA Il Trial

Below is a summary of the key quantitative data from the NOSTRA Ill trial, comparing the
overall results with the pre-specified subgroup analysis of patients who received Ronopterin
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within 12 hours of injury.
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Caption: Summary of NOSTRA III trial primary and secondary outcomes.

Experimental Protocols

Understanding the methodologies employed in the NOSTRA Il trial is crucial for interpreting
the results and designing future studies.

NOSTRA Il Trial Protocol (NCT02794168)

The NOSTRA Il trial was a randomized, double-blind, placebo-controlled, multicenter Phase Il
study conducted across 29 sites in five European countries.[4][5]

o Patient Population: 224 patients with moderate to severe TBI.[4]

e Inclusion Criteria: Patients with a Glasgow Coma Scale (GCS) score between 4 and 12.
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« Intervention: Intravenous infusion of Ronopterin or placebo.

e Primary Endpoint: Extended Glasgow Outcome Scale (eGOS) assessed at 6 months post-
injury.[3][5][6] The eGOS is an 8-point scale that assesses functional outcome, ranging from
death to good recovery.

e Secondary Endpoints: Included eGOS at 3 months, Therapy Intensity Level (TIL), and safety
assessments.

Mandatory Visualizations
Proposed Signaling Pathway of Ronopterin in TBI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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